Cas no 1420800-16-3 (Oxetane-3-carbonitrile)

• Product Name: Oxetane-3-carbonitrile
• CAS No: 1420800-16-3
• MF: C₄H₅NO
• MW: 83.0886008739471
• MDL: MFCD21848216
• CID: 1316303
• PubChem ID: 71695437
• Update Time: 2025-05-19

Oxetane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Oxetane-3-carbonitrile
• 3-Oxetanecarbonitrile
• AKOS022719774
• SB21831
• A903273
• 1420800-16-3
• MFCD21848216
• AS-57568
• SY226783
• EN300-133869
• DA-10435
• DTXSID40856583
• CS-0043332

• MDL： MFCD21848216
• Inchi： 1S/C4H5NO/c5-1-4-2-6-3-4/h4H,2-3H2
• InChI Key： PXDVPPINZKNVNF-UHFFFAOYSA-N
• SMILES： O1CC(C#N)C1

Computed Properties

• Exact Mass: 83.037113783g/mol
• Monoisotopic Mass: 83.037113783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 87
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on Oxetane-3-carbonitrile

Recent Advances in the Application of Oxetane-3-carbonitrile (CAS: 1420800-16-3) in Chemical Biology and Pharmaceutical Research

Oxetane-3-carbonitrile (CAS: 1420800-16-3) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique structural and electronic properties. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel bioactive molecules and prodrugs. This research brief synthesizes the latest findings on the synthesis, reactivity, and applications of Oxetane-3-carbonitrile, with a focus on its role in addressing current challenges in pharmaceutical development.

A key area of interest is the incorporation of Oxetane-3-carbonitrile into drug-like molecules to improve their pharmacokinetic properties. Researchers have demonstrated that the oxetane ring can enhance metabolic stability and solubility while maintaining desirable biological activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of Oxetane-3-carbonitrile as a precursor for the synthesis of protease inhibitors with improved oral bioavailability. The study employed a novel synthetic route that allowed for the efficient introduction of the oxetane moiety into complex molecular architectures.

Another significant development involves the application of Oxetane-3-carbonitrile in click chemistry and bioconjugation. Recent work has shown that the nitrile group can serve as a handle for selective modifications, enabling the construction of diverse molecular libraries. This approach has been particularly valuable in the development of targeted therapeutics, where precise control over molecular structure is crucial. A 2024 Nature Communications paper detailed the use of Oxetane-3-carbonitrile derivatives in the synthesis of antibody-drug conjugates with enhanced stability and therapeutic index.

From a synthetic chemistry perspective, advances in catalytic methods have significantly expanded the utility of Oxetane-3-carbonitrile. New transition metal-catalyzed reactions have been developed that allow for the selective functionalization of the oxetane ring, opening up possibilities for the creation of structurally diverse compounds. These methodological innovations are particularly relevant for fragment-based drug discovery, where rapid access to chemical diversity is essential.

Looking forward, the unique properties of Oxetane-3-carbonitrile position it as a valuable tool in addressing emerging challenges in drug development, particularly in the areas of targeted drug delivery and the modulation of protein-protein interactions. Ongoing research is exploring its potential in covalent inhibitor design and as a bioisostere for traditional functional groups. As synthetic methods continue to evolve and our understanding of its biological interactions deepens, Oxetane-3-carbonitrile is likely to play an increasingly important role in the development of next-generation therapeutics.